Cas no 1042795-92-5 (1-(1,2,4-oxadiazol-3-yl)methylpiperazine)

• Product Name: 1-(1,2,4-oxadiazol-3-yl)methylpiperazine
• CAS No: 1042795-92-5
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 4559726
• PubChem ID: 28781800
• Update Time: 2025-10-21

1-(1,2,4-oxadiazol-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 3-(piperazin-1-ylmethyl)-1,2,4-oxadiazole
• 1-(1,2,4-oxadiazol-3-ylmethyl)piperazine
• 1-(1,2,4-oxadiazol-3-yl)methylpiperazine

• Inchi： 1S/C7H12N4O/c1-3-11(4-2-8-1)5-7-9-6-12-10-7/h6,8H,1-5H2
• InChI Key： MDOBOBNAJKRPAR-UHFFFAOYSA-N
• SMILES： O1C=NC(CN2CCNCC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1,2,4-oxadiazol-3-yl)methylpiperazine

Professional Introduction to Compound with CAS No. 1042795-92-5 and Product Name: 1-(1,2,4-oxadiazol-3-yl)methylpiperazine

The compound with the CAS number 1042795-92-5 and the product name 1-(1,2,4-oxadiazol-3-yl)methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a 1,2,4-oxadiazole moiety linked to a methylpiperazine group, which synergistically enhances its pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of 1,2,4-oxadiazole scaffolds in the development of novel bioactive molecules. These heterocycles are known for their stability, versatility in binding to biological targets, and ability to modulate various enzymatic and receptor systems. The 1-(1,2,4-oxadiazol-3-yl)methylpiperazine structure combines the favorable characteristics of the oxadiazole ring with the psychoactive potential of piperazine derivatives. This combination has been explored in several preclinical studies for its potential in treating neurological and psychiatric disorders.

In particular, the methylpiperazine moiety is a well-documented pharmacophore that exhibits activity at multiple neurotransmitter receptors. Its presence in this compound suggests that it may interact with serotonin receptors (5-HT), dopamine receptors (D2), and other relevant targets. Such interactions are crucial for developing treatments for conditions like depression, anxiety, and cognitive disorders. The 1-(1,2,4-oxadiazol-3-yl)methylpiperazine derivative has shown promise in preliminary studies as a potential lead compound for further optimization.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Emerging evidence suggests that oxadiazole derivatives can influence cytokine production and immune cell function. The specific arrangement of atoms in 1-(1,2,4-oxadiazol-3-yl)methylpiperazine may enable it to interact with inflammatory mediators and reduce excessive immune responses. This makes it a promising candidate for therapeutic intervention in autoimmune diseases and chronic inflammation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 1,2,4-oxadiazole ring into the molecule typically involves cyclization reactions under controlled conditions. Subsequent functionalization with the methylpiperazine group further refines the molecular structure to enhance its pharmacological profile. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve optimal results.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 1-(1,2,4-oxadiazol-3-yl)methylpiperazine with biological targets. These studies have provided insights into how the compound interacts with receptors and enzymes at an atomic level. The predicted binding affinities and interaction patterns have guided medicinal chemists in designing analogs with improved efficacy and reduced side effects.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical applications. Factors such as solubility, metabolic stability, and distribution across biological barriers are critical considerations. Preliminary data suggest that 1-(1,2,4-oxadiazol-3-yl)methylpiperazine exhibits favorable solubility characteristics and moderate metabolic stability in vitro. These properties are essential for achieving therapeutic levels without significant degradation during absorption or excretion.

Preclinical studies have begun to explore the safety profile of this compound in animal models. Initial toxicity assessments have shown no significant adverse effects at moderate doses, indicating its potential as a safe candidate for further development. However, comprehensive toxicological studies are necessary to fully evaluate its long-term safety before human trials can commence.

The potential applications of 1-(1,2,4-oxadiazol-3-yl)methylpiperazine extend beyond neurological disorders. Its structural features suggest that it may also be effective against infectious diseases by inhibiting pathogenic enzymes or interfering with bacterial biofilm formation. Additionally, its anti-inflammatory properties make it a candidate for treating conditions like rheumatoid arthritis or inflammatory bowel disease.

As research progresses，the role of computational modeling in drug discovery continues to grow。Advanced algorithms can predict how modifications to the molecular structure will affect its biological activity。This allows researchers to rapidly screen thousands of potential analogs without extensive experimental work。The integration of machine learning techniques has further accelerated this process，enabling more accurate predictions based on large datasets。

The development pipeline for 1-(1，2，4－oxadiazol－3－ylmethyl）pipera zine is still in its early stages，but preliminary results are encouraging。Collaborative efforts between academic institutions，pharmaceutical companies，and biotech firms are essential for advancing this compound through clinical trials。Such partnerships can leverage expertise from multiple disciplines，including organic chemistry，pharmacology，and bioinformatics。

In conclusion，the compound with CAS no。1042795－92－5 represents a promising entry point for developing novel therapeutics。The combination of a 1，2，4－oxadiazole scaffold with a methylpipera zine moiety offers unique pharmacological advantages。Further research is needed to fully elucidate its mechanisms of action，optimize its pharmacokinetic properties，and assess its clinical potential。However，the preliminary data suggest that this compound could be a valuable addition to future pharmaceutical pipelines。